3-Cyano-5-hydroxy-N-methylbenzamide

• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 3-cyano-5-hydroxy-N-methylbenzamide
• InChI: InChI=1S/C9H8N2O2/c1-11-9(13)7-2-6(5-10)3-8(12)4-7/h2-4,12H,1H3,(H,11,13)
• InChI Key: KEEPMFKOLIVFMT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CC(=C1)C#N)O

Description

3-Cyano-5-hydroxy-N-methylbenzamide is a benzamide derivative characterized by a cyano group at position 3, a hydroxyl group at position 5, and an N-methyl substitution on the amide nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyano-5-hydroxy-N-methylbenzamide can be achieved through several methods. One common approach involves the cyanoacetylation of amines. This process typically involves the reaction of substituted aryl or heteryl amines with alkyl cyanoacetates under different reaction conditions . For instance, the direct treatment of amines with methyl cyanoacetate without solvent at room temperature can yield the desired cyanoacetamide compounds .

Industrial Production Methods: In industrial settings, the production of 3-Cyano-5-hydroxy-N-methylbenzamide may involve more scalable methods such as solvent-free reactions or fusion techniques. These methods often involve the reaction of aryl amines with ethyl cyanoacetate at elevated temperatures, followed by purification steps to isolate the target compound .

Chemical Reactions Analysis

Types of Reactions: 3-Cyano-5-hydroxy-N-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group (-OH) can be oxidized to form corresponding carbonyl compounds.

Reduction: The cyano group (-CN) can be reduced to primary amines.

Substitution: The benzamide core can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products:

Oxidation: Formation of carbonyl compounds such as aldehydes or ketones.

Reduction: Formation of primary amines.

Substitution: Formation of substituted benzamides with various functional groups.

Scientific Research Applications

3-Cyano-5-hydroxy-N-methylbenzamide has several applications in scientific research:

Chemistry: It serves as a precursor for the synthesis of heterocyclic compounds and other complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Cyano-5-hydroxy-N-methylbenzamide involves its interaction with specific molecular targets and pathways. The cyano group (-CN) and hydroxyl group (-OH) play crucial roles in its reactivity and binding affinity. The compound can form hydrogen bonds and other interactions with biological molecules, influencing their function and activity .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

The following table and discussion highlight key structural and functional differences between 3-Cyano-5-hydroxy-N-methylbenzamide and related benzamide derivatives:

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Position)	Molecular Weight	Key Functional Groups	Applications/Reactivity
3-Cyano-5-hydroxy-N-methylbenzamide	Cyano (3), Hydroxy (5), N-methyl	~209.2 (calc.)	Cyano, Hydroxy, Benzamide	Potential bioactive/pharmaceutical agent
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-Methyl, N-hydroxyalkyl	—	Methyl, Hydroxyalkyl	Metal-catalyzed C–H activation
N-(3-Cyano-5-methyl-4-phenyl-thiophen-2-yl)-3-methyl-benzamide	Thiophene, Cyano, Methyl, Phenyl	—	Thiophene, Cyano, Benzamide	Bioactive compound synthesis
2-Hydroxy-5-nitro-N-phenylbenzamide	Nitro (5), Hydroxy (2), N-phenyl	—	Nitro, Hydroxy, Benzamide	Precursor for benzoxazepines
3-Cyano-N-methoxy-N-methyl-5-(trifluoromethyl)benzamide	Cyano (3), Trifluoromethyl (5), N-methoxy	258.2	Cyano, Trifluoromethyl	Pharmaceutical intermediates
3-Methoxy-5-nitrobenzamide	Methoxy (3), Nitro (5)	196.16	Methoxy, Nitro	Synthetic intermediates